Cas no 1039898-21-9 (4-(4-Isopropylphenoxy)phenylmethanol)

• Product Name: 4-(4-Isopropylphenoxy)phenylmethanol
• CAS No: 1039898-21-9
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• CID: 4677797
• Update Time: 2025-06-14

4-(4-Isopropylphenoxy)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• [4-(4-Isopropylphenoxy)phenyl]methanol
• SEL10141703
• OR110524
• 4-(4-Isopropylphenoxy)phenylmethanol

• Inchi： 1S/C16H18O2/c1-12(2)14-5-9-16(10-6-14)18-15-7-3-13(11-17)4-8-15/h3-10,12,17H,11H2,1-2H3
• InChI Key： LJDSIIBEHAJZMY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CO)=CC=1)C1C=CC(=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 223
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(4-Isopropylphenoxy)phenylmethanol

Comprehensive Overview of 4-(4-Isopropylphenoxy)phenylmethanol (CAS No. 1039898-21-9)

4-(4-Isopropylphenoxy)phenylmethanol (CAS No. 1039898-21-9) is a specialized organic compound widely recognized for its applications in pharmaceutical intermediates and material science. This compound, characterized by its unique phenoxy and phenylmethanol functional groups, has garnered significant attention due to its potential in drug development and polymer synthesis. Researchers and industries are increasingly exploring its properties, driven by the growing demand for high-performance intermediates and sustainable chemical solutions.

The molecular structure of 4-(4-Isopropylphenoxy)phenylmethanol features an isopropylphenoxy moiety attached to a phenylmethanol group, which contributes to its versatility in chemical reactions. This structural configuration enables it to act as a key building block in the synthesis of more complex molecules, particularly in the fields of medicinal chemistry and advanced materials. Its CAS No. 1039898-21-9 serves as a critical identifier for regulatory and research purposes, ensuring precise communication across scientific communities.

In recent years, the compound has been linked to innovations in green chemistry and biodegradable polymers, aligning with global trends toward environmental sustainability. Users frequently search for terms like "4-(4-Isopropylphenoxy)phenylmethanol uses", "CAS 1039898-21-9 applications", and "phenoxy-based intermediates", reflecting its relevance in cutting-edge research. Its compatibility with catalytic processes and low-toxicity profiles further enhances its appeal for industrial applications.

From a synthetic perspective, 4-(4-Isopropylphenoxy)phenylmethanol is often synthesized via etherification and oxidation reactions, with yields optimized through modern flow chemistry techniques. Its stability under various conditions makes it a reliable candidate for scale-up production, addressing the needs of both academia and commercial sectors. Additionally, its role in drug delivery systems and functional coatings has been highlighted in recent patents, underscoring its multidisciplinary utility.

Safety and handling of 4-(4-Isopropylphenoxy)phenylmethanol are also common topics of interest. While it is not classified as hazardous, proper laboratory protocols should be followed to ensure safe usage. Searches for "CAS 1039898-21-9 safety data" and "phenylmethanol derivatives storage" indicate user concerns about operational best practices. Regulatory compliance, particularly in regions like the EU and North America, is another critical aspect for manufacturers and researchers.

Looking ahead, the compound’s potential in nanotechnology and bio-based materials is being actively investigated. With the rise of AI-driven drug discovery and computational chemistry, 4-(4-Isopropylphenoxy)phenylmethanol could play a pivotal role in accelerating the development of next-generation therapeutics. Its integration into smart materials and renewable energy solutions further positions it as a compound of future significance.

In summary, 4-(4-Isopropylphenoxy)phenylmethanol (CAS No. 1039898-21-9) represents a convergence of innovation and practicality in modern chemistry. Its diverse applications, coupled with its alignment with sustainability goals and technological advancements, make it a subject of enduring interest. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific and industrial progress.